Cas no 162853-20-5 (1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one)

1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one structure
162853-20-5 structure
Product Name:1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
CAS No:162853-20-5
MF:C10H12O3
MW:180.200483322144
MDL:MFCD24714607
CID:1080108
PubChem ID:69970589
Update Time:2025-04-20

1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
    • 1-(4-Hydroxy-5-methoxy-2-methyl-phenyl)-aethanon
    • 1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethanone
    • 162853-20-5
    • SCHEMBL7048626
    • AS-68120
    • MFCD24714607
    • DB-225697
    • Ethanone, 1-(4-hydroxy-5-methoxy-2-methylphenyl)-
    • CS-0343549
    • AKOS027323336
    • s10054
    • MDL: MFCD24714607
    • Inchi: 1S/C10H12O3/c1-6-4-9(12)10(13-3)5-8(6)7(2)11/h4-5,12H,1-3H3
    • InChI Key: UPNIEPOAEOTDBC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C)=C(C(C)=O)C=1)O

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.91180

1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019064586-1g
1-(4-hydroxy-5-Methoxy-2-Methylphenyl)ethan-1-one
162853-20-5 95%
1g
470.73 USD 2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H30490-1g
1-(4-hydroxy-5-methoxy-2-methyl-phenyl)-ethanone
162853-20-5 97%
1g
¥4270.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H30490-250mg
1-(4-hydroxy-5-methoxy-2-methyl-phenyl)-ethanone
162853-20-5 97%
250mg
¥1670.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H30490-500mg
1-(4-hydroxy-5-methoxy-2-methyl-phenyl)-ethanone
162853-20-5 97%
500mg
¥2670.0 2023-09-07
eNovation Chemicals LLC
D763202-250mg
Ethanone, 1-(4-hydroxy-5-methoxy-2-methylphenyl)-
162853-20-5 95%
250mg
$310 2023-09-04
A2B Chem LLC
AA84650-1mg
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
162853-20-5
1mg
$73.00 2024-04-20
A2B Chem LLC
AA84650-2mg
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
162853-20-5
2mg
$86.00 2024-04-20
A2B Chem LLC
AA84650-3mg
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
162853-20-5
3mg
$105.00 2024-04-20
A2B Chem LLC
AA84650-5mg
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
162853-20-5
5mg
$118.00 2024-04-20
A2B Chem LLC
AA84650-10mg
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
162853-20-5
10mg
$135.00 2024-04-20

1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one Production Method

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD